Cas no 1996618-73-5 (Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 1996618-73-5
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5292286
• Update Time: 2025-08-05

Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-8-13-6-9(15(8)5)10(16)7-14-11(17)18-12(2,3)4/h6H,7H2,1-5H3,(H,14,17)
• InChI Key： JIWNLDSBAWRNNT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1N(C)C(C)=NC=1)=O

Additional information on Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 1996618-73-5)

The compound Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1996618-73-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This ester derivative features a unique imidazole core, a heterocyclic structure widely recognized for its role in bioactive molecules. The presence of the tert-butyl ester group enhances its stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole-based compounds has surged due to their diverse applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring derivatives like CAS 1996618-73-5 for their potential in developing anti-inflammatory and antimicrobial agents. This aligns with the growing interest in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

The synthesis of Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions, often starting from 1,2-dimethylimidazole. Its carbamate functionality is particularly noteworthy, as carbamates are known for their reversible binding properties, a feature exploited in prodrug development. This has sparked discussions in forums and scientific communities about its role in improving drug delivery systems.

From an industrial perspective, the compound’s stability under storage conditions and solubility profile are frequently debated topics. These properties are crucial for formulators aiming to integrate it into biocompatible matrices or nanocarriers. Additionally, its low toxicity (as per preliminary studies) makes it a candidate for green chemistry initiatives, resonating with the global push for sustainable synthesis methods.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize CAS 1996618-73-5. These methods ensure purity and validate its structural integrity, addressing common queries from quality control professionals. The compound’s chromatographic behavior is also a subject of optimization studies, particularly for scaling up production.

In the context of intellectual property, patents referencing 1996618-73-5 often highlight its utility in kinase inhibitor designs. This connects to trending searches around cancer therapeutics and signal transduction pathways. Its structural versatility allows for modifications that could lead to novel small-molecule drugs, a hot topic in bioinformatics and computational chemistry circles.

Environmental and regulatory considerations are equally important. While not classified as hazardous, its biodegradation pathways are under scrutiny to align with REACH and FDA guidelines. This reflects broader industry concerns about eco-friendly chemical design and lifecycle assessment.

In summary, Carbamic acid, N-[2-(1,2-dimethyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS 1996618-73-5) represents a promising scaffold in medicinal chemistry. Its intersection with drug development, sustainability, and analytical innovation positions it as a compound of enduring relevance. Future research may unlock its full potential in addressing unmet medical needs while adhering to ethical manufacturing standards.